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Compound of Interest

Compound Name: S,S'-Dimethyl dithiocarbonate

Cat. No.: B144620 Get Quote

Essential Safety and Handling Guide for S,S'-
Dimethyl Dithiocarbonate
This guide provides crucial safety and logistical information for the handling and disposal of

S,S'-Dimethyl dithiocarbonate, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is vital for ensuring laboratory safety and

minimizing exposure risks.

Hazard Identification and Classification
S,S'-Dimethyl dithiocarbonate is a combustible liquid that is harmful if swallowed and can

cause irritation to the skin, eyes, and respiratory system.[1][2] It is essential to understand its

primary hazards to implement appropriate safety measures.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids

Not explicitly

assigned, but

combustible

Warning
H227: Combustible

liquid[1]

Acute Toxicity (Oral)
GHS07: Exclamation

mark
Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritation

GHS07: Exclamation

mark
Warning

May cause skin

irritation[1][2]

Eye Damage/Irritation
GHS07: Exclamation

mark
Warning

May cause eye

irritation[1][2]

Respiratory Irritation
GHS07: Exclamation

mark
Warning

May cause respiratory

system irritation[1][2]

Personal Protective Equipment (PPE) Specifications
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the required PPE for handling S,S'-Dimethyl dithiocarbonate.
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Body Part PPE Recommendation
Specifications and
Standards

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is recommended when

there is a risk of splashing.

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin/Hands Chemical-resistant gloves.

Gloves must be inspected

before use.[1] The selected

gloves must satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374 derived from

it.[1] While specific

compatibility data for S,S'-

Dimethyl dithiocarbonate is not

readily available, nitrile or

neoprene gloves are generally

recommended for protection

against a variety of organic

chemicals.[3] It is crucial to

consult the glove

manufacturer's chemical

resistance guide.

Body

Laboratory coat. Protective

clothing should be selected

based on the potential for skin

contact.

At a minimum, a laboratory

coat and closed-toed footwear

are required.

Respiratory

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when working in

areas with inadequate

ventilation or when vapors may

be generated.

For situations with potential for

higher exposure, a supplied-air

respirator may be required.[4]

A type ABEK (EN14387)

respirator filter is a potential

option.
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling S,S'-Dimethyl dithiocarbonate is essential for minimizing

risks.

Pre-Handling Checklist:

Ensure a calibrated and functional fume hood is available.

Locate the nearest safety shower and eyewash station.

Verify that all necessary PPE is available and in good condition.

Have spill control materials (e.g., inert absorbent material) readily accessible.[1]

Handling Protocol:

Don PPE: Put on all required personal protective equipment as specified in the table above.

Work in a Ventilated Area: Always handle S,S'-Dimethyl dithiocarbonate in a well-

ventilated area, preferably within a chemical fume hood.[1]

Avoid Inhalation and Contact: Avoid breathing vapors, mist, or gas.[1] Prevent contact with

skin and eyes.[1]

Safe Transfer: Use appropriate tools and techniques to minimize the generation of aerosols

or vapors during transfer.

No Smoking, Eating, or Drinking: Do not eat, drink, or smoke in the handling area.[1]

Keep Away from Ignition Sources: Keep the chemical away from open flames, hot surfaces,

and other sources of ignition.[1]

Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1]
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Proper Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly

closed when not in use.[1]

Doff PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items, such as gloves, as hazardous waste.[1]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1]

Accidental Release Measures: In case of a spill, evacuate the area. Wear appropriate PPE,

including respiratory protection.[1] Contain the spill using an inert absorbent material and place

it in a suitable, closed container for disposal as hazardous waste.[1] Do not let the product

enter drains.[1]

Disposal Plan
The disposal of S,S'-Dimethyl dithiocarbonate and its containers must be handled with care.
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Waste Classification: S,S'-Dimethyl dithiocarbonate is considered hazardous waste.

Container Management: Collect waste in a suitable, labeled, and closed container.

Professional Disposal: Do not dispose of it in the regular trash or pour it down the drain.[1]

Contact a licensed professional waste disposal service to dispose of this material.[1] Offer

surplus and non-recyclable solutions to a licensed disposal company.[1]

Contaminated Materials: Any materials, including PPE, that have come into contact with

S,S'-Dimethyl dithiocarbonate should be disposed of as hazardous waste.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of S,S'-Dimethyl
dithiocarbonate.
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Caption: Workflow for the safe handling of S,S'-Dimethyl dithiocarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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